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Compound of Interest

Compound Name: 4-Bromoaniline

Cat. No.: B143363

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-bromoaniline in
various organic solvents. Understanding the solubility of this compound is critical for its
application in organic synthesis, pharmaceutical development, and materials science. This
document offers a compilation of available solubility data, detailed experimental protocols for its
determination, and a discussion of the key factors influencing its solubility.

Introduction to 4-Bromoaniline

4-Bromoaniline (CAS No: 106-40-1), a substituted aromatic amine, is a crystalline solid at
room temperature. Its molecular structure, featuring a benzene ring, an amino group (-NH2),
and a bromine atom, dictates its physicochemical properties, including its solubility in different
media. The interplay between the polar amino group capable of hydrogen bonding and the
largely nonpolar bromophenyl group results in a varied solubility profile across different organic
solvents. This compound serves as a crucial intermediate in the synthesis of various dyes,
pharmaceuticals, and agrochemicals.[1][2]

Quantitative Solubility Data

Precise quantitative solubility data for 4-bromoaniline across a wide range of organic solvents
and temperatures is not extensively documented in publicly available literature. However,
based on various technical data sheets and chemical handbooks, a qualitative and semi-
gquantitative understanding can be established. The following table summarizes the available
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data. For comparative purposes, qualitative solubility information for aniline is also included, as
its structural similarity provides useful context.

4-

o Aniline
Solvent Solvent Type Bromoaniline . Reference
. Solubility
Solubility
Insoluble to ]
] Sparingly
Sparingly
) Soluble (~3.6
Water Protic Soluble (<0.1 [31[4]
0/100 mL at
0/100 mL at
20°C)
23°C)
. Soluble (0.5 g in o
Ethanol Protic Miscible [4]
10 mL)
Methanol Protic Soluble Miscible [5]
Diethyl Ether Ethereal Soluble Miscible [3]
Acetone Aprotic Ketone Soluble Miscible [2]
Sparingly
Chloroform Halogenated Soluble to Soluble [61[7]
Soluble
Ethyl Acetate Ester Soluble Soluble [5]
Toluene Aromatic Soluble Soluble [5]
Sparingl Sparingl
Hexane Aliphatic paringly paringly [5]
Soluble Soluble

Note: "Soluble" indicates that a significant amount of solute dissolves in the solvent, while
"Sparingly Soluble" suggests that only a small amount dissolves. "Miscible" means the
substances are completely soluble in each other at all proportions. The quantitative value for 4-
bromoaniline in ethanol is a key data point.[4] The solubility of aniline is provided for indicative
purposes.[8]

Factors Influencing Solubility
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The solubility of 4-bromoaniline is governed by several interconnected factors. A clear
understanding of these allows for the prediction of its behavior in different solvent systems.

Factors Influencing the Solubility of 4-Bromoaniline

4-Bromoaniline Properties Solvent Properties External Conditions

Hydrogen Bonding Capacity
(-NH:z group)

Solvent Polarity
(Polar vs. Nonpolar)

Solvent H-Bonding
(Protic vs. Aprotic)

Molecular Polarity
(Dipole Moment)

Molecular Weight &
Size

Temperature pH of Aqueous Solutions

Pressure
(Primarily for gaseous solutes)
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Caption: Key factors influencing the solubility of 4-bromoaniline.

Experimental Protocol for Solubility Determination

The following section details a robust gravimetric method for the quantitative determination of
4-bromoaniline solubility in an organic solvent.

Materials and Equipment

e 4-Bromoaniline (analytical grade)

Selected organic solvents (HPLC grade)

Analytical balance (£ 0.0001 g)

Thermostatic shaker or water bath

Vials with screw caps
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Syringe filters (0.45 pum, solvent-compatible)

Syringes

Beakers and evaporating dishes

Drying oven

Experimental Workflow
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Experimental Workflow for Gravimetric Solubility Determination

Add excess 4-bromoaniline to a known
volume of solvent in a sealed vial.

.

Equilibrate the mixture in a thermostatic
shaker for 24-48 hours.

:

Allow the solution to settle.

.

Withdraw a known volume of the supernatant
using a filtered syringe.

:

Transfer the clear solution to a
pre-weighed evaporating dish.

:

Evaporate the solvent in a drying oven
at a controlled temperature.

:

Cool the dish in a desiccator and
weigh to a constant mass.

:

Calculate the solubility.

l
O

Click to download full resolution via product page

Caption: Workflow for determining 4-bromoaniline solubility.
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Step-by-Step Procedure

o Preparation of Saturated Solution:

Add an excess amount of 4-bromoaniline to a vial containing a known volume (e.g., 10
mL) of the chosen organic solvent. The presence of undissolved solid is essential to
ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatic shaker or water bath set to the desired temperature (e.g.,
25 °C, 37 °C).

Allow the mixture to equilibrate for 24-48 hours with continuous agitation.

e Sample Collection:

o

o

After equilibration, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a precise volume (e.g., 5 mL) of the clear supernatant using a syringe
fitted with a solvent-compatible 0.45 um filter. This step is crucial to remove any
undissolved microcrystals.

o Gravimetric Analysis:

[e]

Transfer the filtered solution into a pre-weighed, clean, and dry evaporating dish.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the 4-bromoaniline (e.g., 60-80°C).

Once the solvent has completely evaporated, transfer the dish to a desiccator to cool to
room temperature.

Weigh the dish containing the dried 4-bromoaniline residue on an analytical balance.

Repeat the drying and weighing process until a constant mass is achieved.

Data Calculation
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The solubility (S) in g/100 mL can be calculated using the following formula:

S (g/100 mL) = [(Mass of dish + residue) - (Mass of empty dish)] / (Volume of supernatant
withdrawn) * 100

Conclusion

While a comprehensive quantitative dataset for the solubility of 4-bromoaniline in a wide array
of organic solvents remains to be fully established in the literature, this guide provides a solid
foundation based on available qualitative and semi-quantitative data. The provided
experimental protocol offers a reliable method for researchers to determine precise solubility
values tailored to their specific needs. A thorough understanding of the factors influencing
solubility, as outlined herein, is paramount for the effective use of 4-bromoaniline in research
and development, particularly in the pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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